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Compound of Interest

Compound Name: Vilagletistat

Cat. No.: B611928

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of vilagletistat (also known as ZED-1227), a potent, selective, and orally active
transglutaminase 2 (TG2) inhibitor currently under investigation for the treatment of celiac
disease.[1][2] Given its status as a research compound, adherence to strict laboratory safety
protocols is paramount to ensure the safety of personnel and the protection of the environment.

Chemical and Physical Properties

Vilagletistat is a complex organic molecule with the molecular formula C26H3sN6Os and a
molecular weight of 528.6 g/mol .[3] It is typically supplied as a solid powder.[2] Understanding
the physicochemical properties is the first step in establishing safe handling and disposal
procedures.

Property Value Reference
Molecular Formula C26H36N6O6 [3]
Molecular Weight 528.6 g/mol [3]
Appearance Solid [2]
CAS Number 1542132-88-6 [1]
Solubility 10 mM in DMSO [2]
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Storage and Stability

Proper storage is crucial to maintain the integrity of vilagletistat and to prevent accidental
exposure. The following storage conditions are recommended based on supplier data.

Condition Duration
Solid Powder (-20°C) 12 Months
Solid Powder (4°C) 6 Months
In Solvent (-80°C) 6 Months
In Solvent (-20°C) 6 Months

Data sourced from Probechem Biochemicals.[2]

Proper Disposal Procedures

As there are no specific disposal guidelines published for vilagletistat, general principles for
the disposal of chemical and pharmaceutical waste in a laboratory setting must be followed.
The following step-by-step guide is based on recommendations from the U.S. Food and Drug
Administration (FDA) and the National Institutes of Health (NIH) for handling similar materials.

[41[5]
Step 1: Assessment and Classification

Before disposal, assess the nature of the vilagletistat waste. It may exist in several forms:

Unused or expired pure compound (solid powder).

Solutions in solvents (e.g., DMSO).

Contaminated labware (e.g., pipette tips, tubes, flasks).

Personal Protective Equipment (PPE) contaminated with vilagletistat.

Based on its nature as a biologically active small molecule, vilagletistat waste should be
treated as hazardous chemical waste.
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Step 2: Segregation and Containment

e Solid Waste: Collect unused or expired vilagletistat powder in a clearly labeled, sealed
container designated for hazardous chemical waste. Do not mix with other incompatible
waste streams.

e Liquid Waste: Solutions of vilagletistat should be collected in a designated, leak-proof, and
clearly labeled hazardous waste container. The solvent used (e.g., DMSO) will also
determine the appropriate waste stream.

o Contaminated Materials: All disposable items that have come into direct contact with
vilagletistat, such as gloves, pipette tips, and plasticware, should be collected in a
designated hazardous waste container.[5]

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

e The words "Hazardous Waste"

e The full chemical name: "Vilagletistat"

e The concentration and solvent (for liquid waste)

e The date of accumulation

e The associated hazards (e.g., "Biologically Active,” "Chemical Irritant" - although specific
hazards are not detailed in the search results, this is a prudent precaution for a research
compound).

Step 4: Storage of Waste

Store hazardous waste in a designated, secure area away from general laboratory traffic. The
storage area should be well-ventilated and have secondary containment to prevent spills.

Step 5: Disposal
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Disposal of vilagletistat waste must be handled by a licensed hazardous waste disposal
company. Contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup and proper disposal in accordance with local, state, and federal regulations.
Do not dispose of vilagletistat down the drain or in the regular trash.[4]

Experimental Protocols

While specific experimental protocols for vilagletistat are proprietary and depend on the
research being conducted, a general protocol for preparing a stock solution is as follows:

Preparation of a 10 mM Stock Solution in DMSO:

o Calculate the required mass: Based on the molecular weight of vilagletistat (528.6 g/mol ),
calculate the mass needed for the desired volume and concentration. For example, for 1 mL
of a 10 mM solution:

o Mass (g) = 10 mmol/L * 0.001 L * 528.6 g/mol = 0.005286 g = 5.286 mg

» Weigh the compound: Using a calibrated analytical balance, carefully weigh out the
calculated mass of vilagletistat powder in a suitable container (e.g., a microcentrifuge tube).

» Add solvent: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid
vilagletistat.

o Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved.
o Store: Store the stock solution at -20°C or -80°C in a tightly sealed container.[2]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
vilagletistat waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.benchchem.com/product/b611928?utm_src=pdf-body
http://www.probechem.com/products_ZED1227.html
https://www.benchchem.com/product/b611928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Final Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of vilagletistat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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